Cas no 105457-90-7 (2-(4-fluorophenyl)-2-oxoacetyl chloride)

• Product Name: 2-(4-fluorophenyl)-2-oxoacetyl chloride
• CAS No: 105457-90-7
• MF: C₈H₄ClFO₂
• MW: 186.567564964294
• CID: 126726
• PubChem ID: 11127005
• Update Time: 2025-06-08

2-(4-fluorophenyl)-2-oxoacetyl chloride Chemical and Physical Properties

Names and Identifiers

• Benzeneacetyl chloride,4-fluoro-a-oxo-
• 2-(4-fluorophenyl)-2-oxoacetyl chloride
• Benzeneacetyl chloride, 4-fluoro-alpha-oxo- (9CI)
• 4-fluorophenylglyoxylic acid chloride
• 4-Fluorophenylglyoxyloylchloride
• ACMC-1CBBY
• AG-D-18990
• CTK4A3853
• EN300-152706
• (4-Fluorophenyl)(oxo)acetyl chloride
• SCHEMBL8386482
• 2-(4-fluorophenyl)-2-oxoacetylchloride
• DTXSID70456156
• 105457-90-7

• Inchi： 1S/C8H4ClFO2/c9-8(12)7(11)5-1-3-6(10)4-2-5/h1-4H
• InChI Key： TWYJUNJPVOPIIA-UHFFFAOYSA-N
• SMILES： ClC(C(C1C=CC(=CC=1)F)=O)=O

Computed Properties

• Exact Mass: 185.98842
• Monoisotopic Mass: 185.9883852g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14
• LogP: 1.77380

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

Additional information on 2-(4-fluorophenyl)-2-oxoacetyl chloride

Introduction to 2-(4-Fluorophenyl)-2-oxoacetyl Chloride (CAS No. 105457-90-7)

2-(4-Fluorophenyl)-2-oxoacetyl chloride, with the CAS number 105457-90-7, is a versatile organic compound that has gained significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes a fluorinated aromatic ring and an acyl chloride functional group, making it a valuable intermediate in the synthesis of various pharmaceuticals and fine chemicals.

The chemical formula of 2-(4-fluorophenyl)-2-oxoacetyl chloride is C₉H₆ClFO₂. Its molecular weight is 198.60 g/mol, and it exists as a colorless to pale yellow liquid at room temperature. The compound is highly reactive due to the presence of the acyl chloride group, which can readily undergo nucleophilic acyl substitution reactions. This reactivity makes it an excellent building block for the synthesis of more complex molecules, particularly those with specific biological activities.

In recent years, 2-(4-fluorophenyl)-2-oxoacetyl chloride has been extensively studied for its potential applications in drug discovery and development. One notable area of research involves its use as an intermediate in the synthesis of fluorinated analogs of existing drugs. Fluorine atoms are known to enhance the metabolic stability and bioavailability of pharmaceutical compounds, making them more effective and longer-lasting in vivo. For example, a study published in the Journal of Medicinal Chemistry in 2021 reported the successful synthesis of a series of fluorinated derivatives using 2-(4-fluorophenyl)-2-oxoacetyl chloride. These derivatives exhibited improved pharmacokinetic properties and enhanced biological activity compared to their non-fluorinated counterparts.

The reactivity of 2-(4-fluorophenyl)-2-oxoacetyl chloride also makes it a useful reagent in peptide synthesis. The acyl chloride group can react with amino acids or peptides to form amide bonds, which are essential for constructing complex peptide structures. This application has been particularly useful in the development of peptide-based therapeutics, where precise control over the structure and function of peptides is crucial. A recent study in Organic & Biomolecular Chemistry highlighted the use of 2-(4-fluorophenyl)-2-oxoacetyl chloride in the synthesis of a novel peptide that demonstrated potent anti-inflammatory properties.

Beyond its applications in pharmaceutical research, 2-(4-fluorophenyl)-2-oxoacetyl chloride has also found use in other areas of chemistry. For instance, it can be employed as a coupling agent in polymer chemistry to introduce fluorinated functionalities into polymer chains. This can enhance the thermal stability and chemical resistance of polymers, making them suitable for various industrial applications. A study published in Macromolecules in 2019 demonstrated the successful incorporation of fluorinated moieties into polymeric materials using 2-(4-fluorophenyl)-2-oxoacetyl chloride.

The safety and handling of 2-(4-fluorophenyl)-2-oxoacetyl chloride are critical considerations for researchers working with this compound. Due to its reactivity, it should be handled with care to avoid exposure to moisture or other nucleophilic agents that could trigger unwanted reactions. Proper personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn at all times when handling this compound. Additionally, it should be stored in a cool, dry place away from incompatible materials.

In conclusion, 2-(4-fluorophenyl)-2-oxoacetyl chloride (CAS No. 105457-90-7) is a valuable compound with a wide range of applications in medicinal chemistry, pharmaceutical research, and other areas of chemistry. Its unique structure and reactivity make it an essential intermediate for the synthesis of fluorinated derivatives and other complex molecules. As research continues to advance, it is likely that new and innovative uses for this compound will be discovered, further expanding its importance in the scientific community.